Cas no 1049716-96-2 (5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride)

• Product Name: 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride
• CAS No: 1049716-96-2
• MF: C₇H₁₃ClN₂O₂S₂
• MW: 256.773318052292
• MDL: MFCD08457595
• CID: 4569730
• PubChem ID: 16337184
• Update Time: 2025-05-21

5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(AMINOMETHYL)-N,N-DIMETHYLTHIOPHENE-2-SULFONAMIDE HYDROCHLORIDE
• 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride

• MDL： MFCD08457595
• Inchi： 1S/C7H12N2O2S2.ClH/c1-9(2)13(10,11)7-4-3-6(5-8)12-7;/h3-4H,5,8H2,1-2H3;1H
• InChI Key： BEMYUBWKXZUYKK-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)SC(CN)=CC=1.[H]Cl

Additional information on 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride

5-(Aminomethyl)-N,N-Dimethylthiophene-2-Sulfonamide Hydrochloride: A Comprehensive Overview

The compound 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride (CAS No. 1049716-96-2) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis. This compound belongs to the class of sulfonamides, which are well-known for their versatility and reactivity in chemical reactions. The structure of this molecule combines a thiophene ring, an amino group, and a sulfonamide functional group, making it a unique candidate for diverse applications.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and development. The thiophene ring in 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride contributes to its aromatic stability and electronic properties, which are crucial for its reactivity in biological systems. The amino group attached to the thiophene ring further enhances its ability to participate in hydrogen bonding and other non-covalent interactions, making it an attractive target for medicinal chemists.

The synthesis of 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently explored the use of transition metal catalysts to improve the efficiency and selectivity of the synthesis process. These advancements have not only reduced the cost of production but also enhanced the purity of the final product, making it more suitable for high-quality applications.

In terms of applications, 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride has shown promise in the development of advanced materials, such as conductive polymers and organic semiconductors. Its ability to act as a dopant or a building block in these materials has been extensively studied in recent years. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can significantly enhance the electrical conductivity of polymer-based materials, opening new avenues for its use in flexible electronics and energy storage devices.

Beyond its material science applications, 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride has also gained attention in the field of medicinal chemistry. Its unique structure allows it to interact with various biological targets, such as enzymes and receptors, making it a potential lead compound for drug development. Recent research has focused on its role as a modulator of ion channels and its potential use in treating neurological disorders.

The safety and toxicity profile of 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride have been thoroughly investigated to ensure its safe handling and use in industrial and research settings. Studies indicate that proper handling procedures and personal protective equipment are essential when working with this compound to minimize occupational exposure risks.

In conclusion, 5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride (CAS No. 1049716-96-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.